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Compound of Interest

Compound Name: ZL-28-6
Cat. No.: B15136360
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of the CARM1 Inhibitor ZL-28-6.

The proper disposal of laboratory chemicals is paramount to ensuring a safe working
environment and maintaining regulatory compliance. This document provides a detailed, step-
by-step guide for the disposal of ZL-28-6, a potent type | PRMT inhibitor that selectively targets
CARML.[1][2][3] Given that a specific Safety Data Sheet (SDS) for ZL-28-6 is not readily
available, as is common for many novel research compounds, it is crucial to handle and
dispose of this substance with the assumption that it is hazardous.[4]

Key Compound Information

A summary of the available quantitative data for ZL-28-6 is presented below.
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Property Value Source

CARML1 (Coactivator-
Target associated arginine [1112][3]

methyltransferase 1)

Activity ICs0: 18 NM (in vitro) [11[2][3]

CAS Number 2739807-18-0

Experimental Protocols Referenced

The disposal procedures outlined below are based on established best practices for the
handling of novel or uncharacterized small molecule inhibitors in a laboratory setting.[4] These
protocols are designed to minimize risk to personnel and the environment.

Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling ZL-28-6, ensure you are wearing
appropriate PPE. This includes, but is not limited to:

o Safety goggles or a face shield.
e Alaboratory coat.
o Chemically resistant gloves (e.qg., nitrile).

2. Waste Characterization and Segregation: Due to the absence of a specific SDS, ZL-28-6
must be treated as hazardous waste.[4]

Do not dispose of ZL-28-6 down the drain or in regular trash.[4]

Segregate ZL-28-6 waste from other chemical waste streams to prevent potentially
dangerous reactions.[4]

3. Preparing for Disposal:

Solid Waste:
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o Place any disposable materials contaminated with ZL-28-6 (e.g., weighing paper, pipette
tips, gloves) into a designated hazardous solid chemical waste container.[4]

e Liquid Waste:

o Solutions containing ZL-28-6 should be collected in a designated hazardous liquid
chemical waste container.

o Ensure the container is compatible with the solvent used to dissolve ZL-28-6.
e Unused Product:

o The original container with any remaining ZL-28-6 should be disposed of as hazardous
waste. Do not attempt to empty and reuse the container.

4. Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "ZL-28-6,"
and any known hazard information.

o Store the waste container in a designated and secure Satellite Accumulation Area (SAA)
within the laboratory.[4]

o The SAA should have secondary containment to mitigate any potential leaks.[4]
o Keep the waste container tightly closed except when adding waste.[4]
5. Arranging for Disposal:

» Follow your institution's specific procedures for requesting a chemical waste pickup from the
Environmental Health and Safety (EHS) department.[4]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ZL-28-6.
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Start: Need to dispose of ZL-28-6

'

Is a specific Safety Data Sheet (SDS)
available for ZL-28-6?

Treat as a Potentially Hazardous Chemical

of Unknown Toxicity Yes (Follow SDS guidelines)

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

Segregate Waste

Contaminated Solids: Solutions & Unused Product:
Place in designated hazardous Place in designated hazardous
solid waste container. liquid waste container.

Label and Store Waste Container
in a Secure Satellite Accumulation Area (SAA)
with Secondary Containment.

Arrange for Chemical Waste Pickup
with your Institution's EHS Department.

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for ZL-28-6.
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Disclaimer: This information is provided as a general guide. Always consult your institution's
specific Environmental Health and Safety (EHS) protocols and the available Safety Data Sheet
(if any) before handling and disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. medchemexpress.com [medchemexpress.com]
e 4. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of ZL-28-
6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136360/docs#essential-procedures-for-the-proper-
disposal-of-z|-28-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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